Cas no 1897955-21-3 (2-(2-bromo-4,5-difluorophenyl)propan-1-amine)

• Product Name: 2-(2-bromo-4,5-difluorophenyl)propan-1-amine
• CAS No: 1897955-21-3
• MF: C₉H₁₀BrF₂N
• MW: 250.083208560944
• CID: 5969764
• PubChem ID: 117378233
• Update Time: 2025-05-21

2-(2-bromo-4,5-difluorophenyl)propan-1-amine Chemical and Physical Properties

Names and Identifiers

• 2-(2-bromo-4,5-difluorophenyl)propan-1-amine
• 1897955-21-3
• EN300-1924690

• Inchi： 1S/C9H10BrF2N/c1-5(4-13)6-2-8(11)9(12)3-7(6)10/h2-3,5H,4,13H2,1H3
• InChI Key： TURMLAIQRUAJRD-UHFFFAOYSA-N
• SMILES： BrC1C=C(C(=CC=1C(C)CN)F)F

Computed Properties

• Exact Mass: 248.99647g/mol
• Monoisotopic Mass: 248.99647g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 168
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 26Ų

Additional information on 2-(2-bromo-4,5-difluorophenyl)propan-1-amine

Comprehensive Overview of 2-(2-Bromo-4,5-difluorophenyl)propan-1-amine (CAS No. 1897955-21-3)

2-(2-Bromo-4,5-difluorophenyl)propan-1-amine (CAS No. 1897955-21-3) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural properties. This compound features a bromine and difluoro substitution pattern on the phenyl ring, coupled with a propan-1-amine side chain, making it a versatile intermediate in synthetic chemistry. Researchers are particularly interested in its potential applications in drug discovery, where its halogenated aromatic framework could play a pivotal role in modulating biological activity.

The growing demand for fluorinated compounds in medicinal chemistry has propelled the study of 2-(2-bromo-4,5-difluorophenyl)propan-1-amine. Fluorination is a key strategy to enhance the metabolic stability and bioavailability of drug candidates, and this compound's difluorophenyl moiety aligns with this trend. Additionally, the presence of a bromo substituent offers opportunities for further functionalization via cross-coupling reactions, a topic frequently searched in organic synthesis forums and AI-driven chemical databases.

In the context of green chemistry, researchers are exploring sustainable methods to synthesize 2-(2-bromo-4,5-difluorophenyl)propan-1-amine. Questions like "How to optimize yield in halogenated amine synthesis?" or "What are the eco-friendly alternatives for bromination?" are commonly raised in scientific communities. This compound's synthesis often involves multi-step protocols, including Pd-catalyzed reactions or electrophilic aromatic substitutions, which are hot topics in catalytic process optimization.

The physicochemical properties of CAS No. 1897955-21-3, such as its solubility in polar solvents and stability under ambient conditions, make it suitable for high-throughput screening in drug development. Its molecular weight and logP value are frequently analyzed in QSAR studies, a recurring theme in computational chemistry searches. Moreover, its potential as a building block for biologically active molecules aligns with the rising interest in fragment-based drug design.

From an industrial perspective, scalability and cost-effectiveness are critical for 2-(2-bromo-4,5-difluorophenyl)propan-1-amine. Discussions on patent landscapes and process intensification often reference such intermediates, reflecting their commercial relevance. The compound's regioselective functionalization potential also ties into broader debates about precision synthesis in fine chemicals manufacturing.

In summary, 2-(2-bromo-4,5-difluorophenyl)propan-1-amine (CAS No. 1897955-21-3) exemplifies the intersection of structural complexity and practical utility in modern chemistry. Its role in advancing fluorine chemistry, catalysis, and drug discovery ensures its continued prominence in both academic and industrial research.